Structural Uniqueness: Dual vs. Mono Substitution
The target compound is distinguished from its closest commercially available analogs by the simultaneous presence of both a 7-methyl group on the saturated ring and a 2-(2-methylphenyl) substituent. The 7-methyl-2-phenyl analog (CAS 2060057-03-4, C15H16N2O, MW 240.30) lacks the ortho-methyl on the phenyl ring, while the 2-(2-methylphenyl) analog (CAS 2060047-78-9, C15H16N2O, MW 240.30) lacks the 7-methyl group. The target compound (C16H18N2O, MW 254.33) incorporates both features simultaneously, resulting in a molecular weight increase of 14.03 Da and an additional sp³ carbon center that alters both the three-dimensional conformation and the lipophilicity profile relative to either mono-substituted comparator .
| Evidence Dimension | Molecular weight and substitution pattern |
|---|---|
| Target Compound Data | C16H18N2O, MW 254.33 g/mol, dual substitution (7-methyl + 2-(2-methylphenyl)) |
| Comparator Or Baseline | 7-Methyl-2-phenyl analog: C15H16N2O, MW 240.30 (no o-methyl on phenyl); 2-(2-Methylphenyl) analog: C15H16N2O, MW 240.30 (no 7-methyl) |
| Quantified Difference | ΔMW = +14.03 Da vs. both mono-substituted analogs; additional methyl group represents a distinct steric and lipophilic modification |
| Conditions | Structural comparison based on chemical formulae and CAS registry entries; no biological assay data available for direct head-to-head comparison |
Why This Matters
The dual substitution pattern cannot be achieved by simply mixing or co-administering the two mono-substituted analogs; procurement of the specific compound is required for SAR studies exploring the additive or synergistic effects of combined 7-methyl and o-tolyl substitution.
